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Compound of Interest

Compound Name:
2,6-Diethyl-3,5-dimethyl-4H-pyran-

4-one

CAS No.: 1202-10-4

Cat. No.: B072231

Get Quote

The 4H-pyran-4-one ring system is a privileged scaffold in medicinal chemistry and natural

product synthesis.[1] These heterocyclic compounds are not merely synthetic curiosities; they

are core structural motifs in a multitude of bioactive molecules, demonstrating a wide spectrum

of biological activities.[2][3] Derivatives of the pyranone core have been investigated for

applications ranging from antitumor and antiviral agents to agrochemicals.[2][3] For drug

development professionals, a profound understanding of the physicochemical properties of a

lead compound is the bedrock upon which all subsequent research is built. Properties such as

solubility, melting point, and molecular weight dictate formulation strategies, bioavailability, and

the overall viability of a drug candidate.

This guide focuses on a specific, highly substituted derivative: 2,6-Diethyl-3,5-dimethyl-4H-
pyran-4-one. While experimental data for this particular molecule is not extensively

documented in publicly available literature, we can leverage computational data and draw

expert inferences from closely related, well-characterized analogues. This document provides a

comprehensive overview of the computed physical properties of the title compound and

presents detailed, field-proven experimental protocols for their determination, using the

extensively studied analogue, 2,6-Dimethyl-4H-pyran-4-one, as a practical exemplar.
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Section 1: Molecular Identity and Structural
Characteristics
Accurate identification is the first step in any chemical analysis. The fundamental identifiers for

2,6-Diethyl-3,5-dimethyl-4H-pyran-4-one are summarized below.

Identifier Value Source

IUPAC Name
2,6-diethyl-3,5-dimethylpyran-

4-one
[4]

CAS Number 1202-10-4 [4]

Molecular Formula C₁₁H₁₆O₂ [4][5]

Molecular Weight 180.24 g/mol [4][5]

Canonical SMILES
CCC1=C(C(=O)C(=C(O1)CC)

C)C
[4]

InChIKey
ZEIKNCDRPCIWJZ-

UHFFFAOYSA-N
[4][5]

The structure consists of a central 4H-pyran-4-one ring, which is an unsaturated six-membered

heterocycle containing an oxygen atom and a ketone group. The ring is symmetrically

substituted with ethyl groups at positions 2 and 6, and methyl groups at positions 3 and 5. This

substitution pattern significantly influences its physical properties, particularly its lipophilicity

and molecular weight, compared to the parent pyranone.

Section 2: Computed Physicochemical Properties
In the absence of extensive experimental data, computational models provide valuable,

predictive insights into the properties of a molecule. The following data for 2,6-Diethyl-3,5-
dimethyl-4H-pyran-4-one has been computed by PubChem.[4] These values serve as

essential benchmarks for guiding experimental design and hypothesis testing.
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Property Computed Value
Significance in Drug
Development

Molecular Weight 180.24 g/mol

Influences diffusion,

bioavailability, and adherence

to Lipinski's Rule of Five.

XLogP3 2.5

Predicts lipophilicity and the

octanol-water partition

coefficient, which affects

membrane permeability and

solubility.

Hydrogen Bond Donors 0

The absence of donor groups

impacts solubility in protic

solvents and receptor binding

interactions.

Hydrogen Bond Acceptors 2

The carbonyl and ether

oxygens can accept hydrogen

bonds, influencing solubility

and target engagement.[6]

Rotatable Bond Count 2

Relates to conformational

flexibility, which can affect

receptor binding affinity.

Exact Mass 180.115029749 Da

Critical for high-resolution

mass spectrometry (HRMS)

analysis and unambiguous

formula determination.[4]

Topological Polar Surface Area

(TPSA)
26.3 Å²

A predictor of drug transport

properties, including intestinal

absorption and blood-brain

barrier penetration.
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To bridge the gap between computational prediction and laboratory reality, we will outline the

standard procedures for determining key physical properties. For illustrative purposes, we will

reference the known experimental data for the closely related and well-documented compound,

2,6-Dimethyl-4H-pyran-4-one (CAS: 1004-36-0). This analogue provides a scientifically sound

basis for anticipating the behavior of the title compound.

2,6-Diethyl-3,5-dimethyl-
4H-pyran-4-one

(Target Compound)

Computed Properties
(e.g., XLogP3, TPSA)

Provides Predictive Data

2,6-Dimethyl-4H-pyran-4-one
(Well-Studied Analogue)

Experimental Data
(e.g., mp = 133-137 °C)

Provides Real-World Data

Experimental Protocols
(Melting Point, Boiling Point, Solubility)

Validates Predictions for

Guides Expected Results of

Click to download full resolution via product page

Caption: Logical relationship for using an analogue to guide experimental work.

Melting Point Determination
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The melting point is a fundamental indicator of a solid compound's purity. A sharp, well-defined

melting range typically signifies high purity, whereas a broad or depressed range suggests the

presence of impurities.

Reference Data (2,6-Dimethyl-4H-pyran-4-one): 133-137 °C[6][7]

Apparatus Calibration: Calibrate the melting point apparatus (e.g., a Vernier Melt Station or

similar device) using a standard of known melting point, such as benzoic acid (m.p. 122.4

°C), to ensure instrument accuracy.[8]

Sample Preparation: Finely crush a small, dry sample of the crystalline compound to a

powder.

Capillary Loading: Pack a small amount of the powdered sample into a capillary tube to a

height of approximately 3 mm.[8]

Measurement: Place the capillary tube into the heating block of the apparatus. Heat the

sample rapidly to about 15-20 °C below the expected melting point, then reduce the heating

rate to 1-2 °C per minute to allow for thermal equilibrium.

Data Recording: Record the temperature at which the first drop of liquid appears (the onset

of melting) and the temperature at which the entire sample becomes a clear liquid

(completion of melting). This range is the experimental melting point.

Preparation Measurement

Calibrate Apparatus
(e.g., with Benzoic Acid) Crush Dry Sample Load Capillary Tube

(~3 mm height) Insert into Apparatus Heat Rapidly, then
Slowly (1-2 °C/min) Record T_onset and T_complete

Click to download full resolution via product page

Caption: Workflow for self-validating melting point determination.

Boiling Point Determination
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For liquid compounds or solids that can be melted without decomposition, the boiling point is

another critical physical constant. Simple distillation is a robust method for both purifying a

liquid and determining its boiling point.[8]

Reference Data (2,6-Dimethyl-4H-pyran-4-one): 248-250 °C at 760 mmHg[7][9]

Apparatus Assembly: Assemble a simple distillation apparatus in a fume hood, consisting of

a round-bottom flask, a distillation head with a port for a thermometer, a condenser, and a

receiving flask.[8]

Sample Charging: Charge the round-bottom flask with the liquid sample and a few boiling

chips to ensure smooth boiling.

Thermometer Placement: Position the thermometer so that the top of the bulb is level with

the bottom of the side-arm leading to the condenser. This ensures the temperature of the

vapor entering the condenser is accurately measured.

Heating and Distillation: Gently heat the flask. As the liquid boils, the vapor will rise, and its

temperature will be registered by the thermometer.

Data Recording: The boiling point is the stable temperature plateau observed on the

thermometer while the liquid is actively condensing and collecting in the receiving flask.[8] A

stable reading during the collection of the bulk of the distillate validates the measurement.

Solubility Profile
Solubility is a critical parameter in drug development, directly impacting formulation and

bioavailability. A qualitative assessment is often the first step, guided by the principle of "like

dissolves like".[10]

Reference Data (2,6-Dimethyl-4H-pyran-4-one): Slightly soluble in water.[6][9]

Sample Preparation: In a series of small, labeled test tubes, place approximately 20-30 mg

of the compound.[11]

Solvent Addition: To each tube, add ~0.5 mL of a different solvent, covering a range of

polarities (e.g., water (polar, protic), ethanol (polar, protic), acetone (polar, aprotic), and a
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nonpolar solvent like hexane).

Observation: Gently agitate each tube. Observe whether the solid dissolves completely,

partially, or not at all at room temperature.

Classification: Classify the compound's solubility in each solvent as soluble, slightly soluble,

or insoluble. For the title compound, with an XLogP3 of 2.5, it is expected to have low

solubility in water but good solubility in less polar organic solvents like dichloromethane and

ethyl acetate.

Section 4: Spectroscopic Data
Spectroscopic analysis provides unambiguous structural confirmation. While a full experimental

spectrum for 2,6-Diethyl-3,5-dimethyl-4H-pyran-4-one is not available, key data points exist

and can be supplemented by data from its dimethyl analogue.

Mass Spectrometry (MS): PubChem lists GC-MS data for the title compound, with key

fragments observed at m/z values of 180 (M+, molecular ion), 179, and 57.[4] The exact

mass is a critical parameter for confirmation.

Infrared (IR) Spectroscopy: For the analogue 2,6-dimethyl-4-pyrone, a strong band identified

as the carbonyl (C=O) stretching frequency is observed around 1639 cm⁻¹.[12] A similar

strong absorption in this region would be expected for the title compound, confirming the

presence of the ketone functional group.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹³C NMR: PubChem notes the availability of a ¹³C NMR spectrum for the title compound.

[4] One would expect to see distinct signals for the carbonyl carbon (~175-185 ppm),

olefinic carbons in the ring, and aliphatic carbons of the ethyl and methyl substituents.

¹H NMR: For the analogue 2,6-dimethyl-4-pyrone, characteristic signals include a singlet

for the two equivalent methyl groups and a singlet for the two equivalent vinyl protons on

the pyranone ring.[13] For 2,6-Diethyl-3,5-dimethyl-4H-pyran-4-one, a more complex

spectrum is expected, showing signals for the methyl protons (singlet), the other methyl

protons of the ethyl groups (triplet), and the methylene protons of the ethyl groups

(quartet).
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Conclusion
2,6-Diethyl-3,5-dimethyl-4H-pyran-4-one is a compound of interest within the broader class

of bioactive pyranone derivatives. While comprehensive experimental characterization is not

yet widely published, computational data provides a strong predictive foundation for its

physicochemical properties. This guide has outlined these predicted properties and provided a

robust framework of self-validating experimental protocols for their determination. By leveraging

data from the well-characterized analogue, 2,6-dimethyl-4H-pyran-4-one, researchers can

proceed with experimental work with a high degree of confidence in the expected outcomes.

The methodologies and data presented herein serve as a vital resource for scientists and drug

development professionals engaged in the synthesis, characterization, and application of novel

pyranone-based compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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